Cas no 125414-14-4 (3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol
• CAS No: 125414-14-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 6251465
• PubChem ID: 14310830
• Update Time: 2025-05-24

3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol
• CS-0354820
• EN300-1910233
• 125414-14-4

• Inchi： 1S/C10H11BrO2/c1-13-10-5-4-9(11)7-8(10)3-2-6-12/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： PCOVKWGOIWCOBO-NSCUHMNNSA-N
• SMILES： BrC1C=CC(=C(/C=C/CO)C=1)OC

Computed Properties

• Exact Mass: 241.99424g/mol
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol

Professional Introduction to Compound with CAS No. 125414-14-4 and Product Name: 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol

The compound with the CAS number 125414-14-4 and the product name 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol consists of a propenone backbone substituted with a 5-bromo-2-methoxyphenyl group, which contributes to its distinct reactivity and biological activity.

In recent years, there has been a growing interest in developing novel compounds that exhibit potent pharmacological effects while maintaining a favorable safety profile. The presence of both bromine and methoxy substituents in the aromatic ring of 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol enhances its interaction with biological targets, making it a promising candidate for further investigation. The compound's ability to modulate various signaling pathways has been explored in preclinical studies, where it demonstrated significant potential in inhibiting key enzymes involved in inflammatory responses.

One of the most compelling aspects of 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol is its structural versatility, which allows for further chemical modifications to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have leveraged this flexibility to design derivatives that exhibit enhanced binding affinity and reduced toxicity. These modifications have been guided by computational modeling techniques, which predict the compound's behavior in complex biological systems. Such advancements underscore the importance of integrating computational chemistry with experimental validation to accelerate the drug discovery process.

The compound's potential therapeutic applications extend beyond inflammation modulation. Emerging evidence suggests that 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol may also play a role in combating neurodegenerative diseases. Studies have indicated that it can interact with specific receptors in the brain, potentially mitigating the progression of conditions such as Alzheimer's disease. This finding aligns with the broader trend in pharmaceutical research toward identifying multifunctional compounds that address multiple disease pathways simultaneously.

Furthermore, the synthesis of 3-(5-bromo-2-methoxyphenyl)prop-2-en-1-ol has been optimized to ensure high yield and purity, making it suitable for large-scale production. The synthetic route involves a series of well-established organic reactions, including bromination and methylation, which are performed under controlled conditions to minimize side products. This approach highlights the compound's feasibility for industrial-scale manufacturing without compromising its structural integrity.

From a regulatory perspective, 3-(5-bromo-2-methoxyphenyl)propenone is subject to rigorous testing to ensure compliance with safety and efficacy standards. Preclinical trials have been conducted to evaluate its toxicity profile, pharmacokinetics, and potential interactions with other drugs. These studies provide critical data for regulatory agencies to assess whether the compound can proceed to clinical trials without posing significant risks to human health.

The integration of modern analytical techniques has further enhanced our understanding of 3-(5-bromo-octanophenol)'s behavior in biological systems. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been particularly valuable in elucidating its metabolic pathways and interactions with target proteins. These insights have informed the development of more refined derivatives designed to improve therapeutic efficacy while minimizing off-target effects.

In conclusion,(E)-3-(5-Bromooctanophenol) represents a significant contribution to the field of medicinal chemistry due to its unique structural features and broad range of potential applications. Its development underscores the importance of innovative approaches in drug discovery, where computational modeling, synthetic chemistry, and preclinical research converge to create novel therapeutic agents. As research continues,(E)-3-(5-Bromooctanophenol) may emerge as a key player in addressing some of today's most challenging medical conditions.